4-[(4-bromo-1H-pyrazol-1-yl)methyl]-1,3-thiazole-2-carboxylic acid

• IUPAC Name: 4-[(4-bromopyrazol-1-yl)methyl]-1,3-thiazole-2-carboxylic acid
• InChI: InChI=1S/C8H6BrN3O2S/c9-5-1-10-12(2-5)3-6-4-15-7(11-6)8(13)14/h1-2,4H,3H2,(H,13,14)
• InChI Key: VRYYUBMDEIEOIA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NN1CC2=CSC(=N2)C(=O)O)Br
• Molecular Formula: C8H6BrN3O2S
• Molecular Weight: 288.12 g/mol

Description

4-[(4-Bromo-1H-pyrazol-1-yl)methyl]-1,3-thiazole-2-carboxylic acid, also known as 4-BMPTA, is an organic compound that is widely used in scientific research. It is an important synthetic intermediate for the preparation of various pharmaceuticals and agrochemicals. 4-BMPTA is a versatile reagent and has been used in various chemical transformations, such as nucleophilic substitution and elimination reactions. It is also used as a catalyst in organic synthesis.

Mechanism of Action

The mechanism of action of 4-[(4-bromo-1H-pyrazol-1-yl)methyl]-1,3-thiazole-2-carboxylic acid is not yet fully understood. However, it is believed that this compound functions as an electrophile in nucleophilic substitution reactions, and as a nucleophile in elimination reactions. It is also believed to act as a catalyst in organic synthesis.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been suggested that this compound may have potential therapeutic applications, such as in the treatment of certain cancers and neurological disorders. Additionally, it has been suggested that this compound may have potential applications in the treatment of certain bacterial and fungal infections.

Advantages and Limitations for Lab Experiments

4-[(4-bromo-1H-pyrazol-1-yl)methyl]-1,3-thiazole-2-carboxylic acid has several advantages for laboratory experiments. It is a versatile reagent and can be used in various chemical transformations, such as nucleophilic substitution and elimination reactions. Additionally, it is a relatively inexpensive reagent and is widely available. However, there are some limitations to using this compound in laboratory experiments. It is a highly reactive compound and must be handled with caution. Additionally, it is a corrosive compound and must be stored in a cool, dry place.

Future Directions

The potential future applications of 4-[(4-bromo-1H-pyrazol-1-yl)methyl]-1,3-thiazole-2-carboxylic acid are numerous. It could be used in the development of new pharmaceuticals and agrochemicals. Additionally, it could be used in the synthesis of various heterocyclic compounds, such as quinolines and pyridines. It could also be used in the synthesis of various functionalized heterocycles, such as thiazoles, thiophenes, and imidazoles. Additionally, it could be used in the development of new therapeutic applications, such as in the treatment of certain cancers and neurological disorders, as well as in the treatment of certain bacterial and fungal infections. Finally, it could be used as a catalyst in organic synthesis.

Synthesis Methods

4-[(4-bromo-1H-pyrazol-1-yl)methyl]-1,3-thiazole-2-carboxylic acid is synthesized through a two-step process. The first step involves the reaction of 4-bromo-1H-pyrazole-1-carboxylic acid with thiourea to form 4-bromo-1H-pyrazole-1-thiourea. The second step involves the reaction of 4-bromo-1H-pyrazole-1-thiourea with thionyl chloride to form this compound.

Scientific Research Applications

4-[(4-bromo-1H-pyrazol-1-yl)methyl]-1,3-thiazole-2-carboxylic acid is widely used in scientific research due to its versatile properties. It has been used as a reagent in organic synthesis, as a catalyst in various chemical transformations, and as a building block for the preparation of various pharmaceuticals and agrochemicals. It has also been used in the synthesis of various heterocyclic compounds, such as quinolines and pyridines. Additionally, it has been used in the synthesis of various functionalized heterocycles, such as thiazoles, thiophenes, and imidazoles.